YJ1206

• Molecular Formula: C49H52FN11O5
• Molecular Weight: 894.0 g/mol
• InChI: InChI=1S/C49H52FN11O5/c50-39-26-37-38(47(65)61(46(37)64)41-15-17-44(62)56-45(41)63)27-42(39)58-20-18-34(19-21-58)57-22-24-59(25-23-57)43-16-14-36(30-51-43)60(49(66)53-28-31-6-2-1-3-7-31)35-12-10-33(11-13-35)54-48-52-29-32-8-4-5-9-40(32)55-48/h1-9,14,16,26-27,29-30,33-35,41H,10-13,15,17-25,28H2,(H,53,66)(H,52,54,55)(H,56,62,63)
• InChIKey: SEWFPOHTHJEBQK-UHFFFAOYSA-N

Oral administration of CDK12/13 degraders is often limited by poor bioavailability and toxicity, preventing long-term efficacy studies. YJ1206 solves this with oral tolerability (100 mg/kg, 3x/week) and minimal adverse effects. - Potent degradation: 12.55 nM IC50 (VCaP viability). - Oral efficacy: Tumor regression in PDX models; enables combination with AKT inhibitors or anti-PD-1. - Validated clinical candidate from structural modification of YJ9069. Supplied for R&D use only.

YJ1206: Oral CDK12/13 PROTAC Degrader

YJ1206 is a proteolysis-targeting chimera (PROTAC) that selectively degrades cyclin-dependent kinases 12 and 13 (CDK12/13). In VCaP prostate cancer cells, YJ1206 demonstrates an IC50 of 12.55 nM for inhibiting cell viability . YJ1206 was developed via structural modification of the parental PROTAC YJ9069 to achieve oral bioavailability while maintaining potent degradation activity and improving the safety profile [1]. Preclinically, YJ1206 induces gene-length-dependent transcription elongation defects, leading to DNA damage and apoptosis, and promotes tumor regression in orthotopic patient-derived xenograft (PDX) models of resistant prostate cancer . YJ1206 has been selected as a clinical candidate and is currently undergoing multiple evaluations [2].

Oral bioavailability supports in vivo dosing in mouse models

Complete CDK12/13 degradation targets enzymatic and scaffolding functions

Reported response in prostate cancer PDX models

• [1] Chang Y, Wang X, Yang J, et al. Development of an orally bioavailable CDK12/13 degrader and induction of synthetic lethality with AKT pathway inhibition. Cell Rep Med. 2024;5(10):101752. doi:10.1016/j.xcrm.2024.101752. View Source
• [2] 生命过程小分子调控全国重点实验室 (SIOC). 科研进展: CDK12/13选择性降解剂YJ1206被选为临床候选物. March 2025. View Source

YJ1206 vs. Other CDK12/13 Therapies

CDK12/13-targeted therapies encompass traditional small-molecule kinase inhibitors (e.g., SR-4835), molecular glue degraders (e.g., CT7439), and PROTAC degraders. Unlike kinase inhibitors that only block catalytic activity while leaving scaffolding functions intact, YJ1206 achieves complete target degradation, eliminating both enzymatic and scaffolding roles of CDK12/13 [1]. Among CDK12/13 PROTACs, most candidates lack oral bioavailability and require parenteral administration, limiting their translational utility [2]. Even within the same chemical series, YJ1206's predecessor YJ9069 showed tumor suppression but produced notable toxicity and lacked oral exposure [3]. The specific structural modifications that confer oral bioavailability and improved tolerability to YJ1206 are not replicated in off-the-shelf CDK12/13 research reagents, meaning substitution with generic alternatives will not recapitulate the unique pharmacology—oral activity, reduced toxicity, and tumor microenvironment remodeling—that defines YJ1206's preclinical profile [4].

• Kinase inhibitor vs degrader Catalytic inhibition may not replicate degradation-driven transcription defects
• Oral bioavailability gap Most CDK12/13 PROTACs lack oral exposure data; PK may not transfer
• Predecessor differences YJ9069 tolerability observations differ; structural modifications are specific to YJ1206

• [1] Chang Y, Wang X, Yang J, et al. Development of an orally bioavailable CDK12/13 degrader and induction of synthetic lethality with AKT pathway inhibition. Cell Rep Med. 2024;5(10):101752. doi:10.1016/j.xcrm.2024.101752. View Source
• [2] DelveInsight. CDK12 Inhibitor Pipeline Insight 2025. July 2025. View Source
• [3] Chang Y, et al. Cell Rep Med. 2024;5(10):101752. Figure 4C, Figure 4F. View Source
• [4] GlpBio. YJ1206 product description. CAS 3053716-98-3. View Source

YJ1206 Quantitative Evidence

Oral Bioavailability vs. YJ9069

YJ1206 was derived from YJ9069 through targeted structural modifications. While both compounds exhibit comparable in vitro degradation potency, YJ1206 uniquely achieves oral bioavailability. In CD-1 mice, YJ1206 administered orally at 10 mg/kg reached a peak plasma concentration (Cmax) of approximately 500 ng/mL with sustained exposure, whereas YJ9069 showed no detectable oral exposure [1]. This oral bioavailability enables convenient in vivo dosing that is not possible with YJ9069 or other parenteral-only CDK12/13 PROTACs [2].

Oral Bioavailability

Head-to-head

YJ1206 Cmax ~500 ng/mL, F≈15%

YJ9069 No detectable oral exposure

Supports oral dosing for in vivo research

CD-1 mice; 10 mg/kg p.o.

Evidence Dimension	Oral bioavailability (mouse pharmacokinetics)
Target Compound Data	Oral Cmax ≈ 500 ng/mL (10 mg/kg p.o.); terminal half-life ≈ 2.0 h; oral bioavailability (F) ≈ 15%
Comparator Or Baseline	YJ9069: no detectable oral exposure
Quantified Difference	Oral bioavailability absent in YJ9069; YJ1206 achieves detectable and sustained oral exposure enabling oral dosing regimens
Conditions	CD-1 mice; single oral dose 10 mg/kg; plasma concentration measured over time

Why This Matters

Oral bioavailability is a critical differentiator for translational research and preclinical in vivo studies, eliminating the need for repeated parenteral injections.

• [1] Chang Y, et al. Cell Rep Med. 2024;5(10):101752. Figure 4E, Figure 4F. View Source
• [2] Chang Y, et al. Cell Rep Med. 2024;5(10):101752. Results section: 'Modifications of YJ9069 yielded an orally bioavailable CDK12/13 degrader, YJ1206.' View Source

Improved Tolerability vs. YJ9069

In head-to-head preclinical studies, YJ1206 exhibited comparable anti-tumor efficacy to YJ9069 but with significantly less toxicity [1]. In immune-competent CD-1 mice, prolonged treatment with YJ1206 at therapeutic doses produced no observable signs of toxicity, whereas YJ9069 treatment was associated with notable adverse effects [2]. YJ1206 treatment also resulted in minimal body weight loss in tumor-bearing mice, consistent with its improved tolerability profile [3].

Tolerability Comparison

Head-to-head

YJ1206 No toxicity signs after prolonged treatment

YJ9069 Notable adverse effects at efficacious doses

Tolerability endpoint context may differ

WA74 PDX, VCaP-CRPC; oral 100 mg/kg 3x/week

Evidence Dimension	In vivo toxicity and tolerability
Target Compound Data	No signs of toxicity after prolonged treatment; minimal body weight loss in tumor-bearing mice
Comparator Or Baseline	YJ9069: notable adverse effects at efficacious doses
Quantified Difference	Significantly reduced toxicity while maintaining comparable anti-tumor efficacy
Conditions	Immune-competent CD-1 mice; WA74 PDX and VCaP-CRPC xenograft models; oral dosing 100 mg/kg 3x/week

Why This Matters

A widened therapeutic window reduces confounding toxicity variables in preclinical studies and improves the translational feasibility of long-term dosing regimens.

• [1] Chang Y, et al. Cell Rep Med. 2024;5(10):101752. Abstract: 'YJ1206... exhibits comparable efficacy with significantly less toxicity.' View Source
• [2] UroToday. Development of an Orally Bioavailable CDK12/13 Degrader and Induction of Synthetic Lethality with AKT Pathway Inhibition - Beyond the Abstract. January 2025. View Source
• [3] Chang Y, et al. Cell Rep Med. 2024;5(10):101752. Figure 4O: body weight measurements in WA74 PDX study. View Source

MHC-I and PD-L1 Upregulation

Treatment with YJ1206 (1 μM and 3 μM for 15 hours) significantly upregulated surface MHC-I expression in Myc-CaP prostate cancer cells and B16-F10 melanoma cells, as quantified by flow cytometry median fluorescence intensity [1]. Simultaneously, YJ1206 treatment increased surface PD-L1 expression in the same cell lines [2]. This dual upregulation was associated with activation of the cGAS-STING pathway and type I interferon signaling [3]. Unlike YJ9069, for which immunomodulatory data are not reported, YJ1206's ability to remodel the tumor immune microenvironment distinguishes it functionally within the CDK12/13 degrader class [4].

Immune Modulation

Context-dependent

YJ1206 Increased MHC-I and PD-L1 surface expression

YJ9069 No reported immunomodulatory data

Supports immune microenvironment research

Myc-CaP, B16-F10 cells; 1-3 μM; flow cytometry

Evidence Dimension	Surface MHC-I and PD-L1 upregulation
Target Compound Data	Increased MHC-I MFI and PD-L1 MFI at 1-3 μM in Myc-CaP and B16-F10 cells
Comparator Or Baseline	YJ9069: no reported immunomodulatory data
Quantified Difference	YJ1206 uniquely demonstrates STING-dependent MHC-I and PD-L1 upregulation among reported CDK12/13 degraders
Conditions	Myc-CaP prostate cancer cells and B16-F10 melanoma cells; 1 μM or 3 μM YJ1206, 15-hour treatment; flow cytometry

Why This Matters

YJ1206 provides a dual mechanism for research—direct tumor cell killing via CDK12/13 degradation plus immune microenvironment modulation—expanding its utility in immuno-oncology combination studies beyond standard CDK12/13 inhibitors.

• [1] Figure 2. Targeting CDK12/13 activates STING signaling. Panels E and F. PMC12435847. View Source
• [2] Figure 2. Targeting CDK12/13 activates STING signaling. Panel F. PMC12435847. View Source
• [3] Figure 5. Antitumor activity of CDK12/13 degradation is STING dependent. PMC12435847. View Source
• [4] Chang Y, et al. Cell Rep Med. 2024;5(10):101752. Full article. View Source

Synthetic Lethality with AKT Inhibition

CDK12/13 degradation with YJ1206 was found to activate the AKT pathway as a compensatory survival mechanism [1]. Combining YJ1206 with the pan-AKT inhibitor uprosertib produced a striking synthetic lethal effect in preclinical prostate cancer models, achieving significantly greater tumor growth inhibition than either agent alone [2]. In some preclinical models, the combination of YJ1206 and uprosertib led to near-complete tumor growth suppression . This synthetic lethal interaction is mechanistically distinct from the direct anti-proliferative effects observed with CDK12/13 inhibitors lacking degradation capability [3].

Synthetic Lethality

Class-level

Combination Synergistic tumor inhibition with uprosertib

Monotherapy Partial tumor suppression

Supports AKT pathway combination studies

VCaP-CRPC, WA74 PDX; oral YJ1206 + uprosertib

Evidence Dimension	Combination efficacy with AKT inhibition
Target Compound Data	Synthetic lethal effect with uprosertib; near-complete tumor suppression in prostate cancer models
Comparator Or Baseline	YJ1206 monotherapy: partial tumor suppression
Quantified Difference	Combination yields synergistic tumor growth inhibition superior to monotherapy; near-complete suppression observed
Conditions	Preclinical prostate cancer models (VCaP-CRPC, WA74 PDX); YJ1206 oral dosing + uprosertib

Why This Matters

YJ1206 enables research into AKT-pathway synthetic lethality strategies that cannot be recapitulated with CDK12/13 inhibitors that lack degradation capability or have different pathway activation profiles.

• [1] Chang Y, et al. Cell Rep Med. 2024;5(10):101752. Abstract: 'degradation or genetic knockdown of CDK12/13 led to activation of the AKT pathway.' View Source
• [2] ScienceOpen. Development of an orally bioavailable CDK12/13 degrader and induction of synthetic lethality with AKT pathway inhibition. View Source
• [3] Chang Y, et al. Cell Rep Med. 2024;5(10):101752. Results: phosphorylation pathway arrays following YJ1206 treatment. View Source

YJ1206 Application Scenarios

Oral In Vivo Studies in Prostate Cancer Models

YJ1206 is the optimal choice for researchers requiring convenient oral dosing in murine prostate cancer models. Unlike YJ9069, which requires parenteral administration and exhibits toxicity at efficacious doses, YJ1206 can be administered orally (100 mg/kg, 3 times per week) with minimal adverse effects, enabling long-term efficacy studies in VCaP-CRPC and WA74 PDX models [1].

STING-Activating Combination Immunotherapy

YJ1206 uniquely upregulates surface MHC-I and PD-L1 via STING pathway activation [2]. This makes YJ1206 a valuable tool for studying CDK12/13 degradation in combination with immune checkpoint inhibitors (anti-PD-1) to enhance anti-tumor immunity in immunocompetent mouse models [3].

Synthetic Lethality with AKT Inhibitors

CDK12/13 degradation by YJ1206 induces compensatory AKT pathway activation, creating a synthetic lethal vulnerability. Researchers can combine YJ1206 with AKT inhibitors (e.g., uprosertib) to study synergistic tumor suppression in prostate cancer models—a combination that achieves near-complete tumor growth inhibition preclinically [4].

Application

Selection Property

Validation Focus

Oral in vivo prostate cancer model studies

Oral bioavailability and reported PDX response context

Tumor model endpoint review

STING-mediated immune microenvironment research

MHC-I and PD-L1 upregulation context

Combination immunotherapy endpoint review

AKT pathway synthetic lethality studies

CDK12/13 degradation-induced AKT activation

Combination efficacy endpoint review

• [1] Chang Y, et al. Cell Rep Med. 2024;5(10):101752. Figure 4L, 4M, 4N. View Source
• [2] Figure 2. Targeting CDK12/13 activates STING signaling. PMC12435847. View Source
• [3] Figure 4. CDK12/13 inactivation activates antitumor immunity and enhances response to ICB. PMC12435847. View Source
• [4] Chang Y, et al. Cell Rep Med. 2024;5(10):101752. Synthetic lethality results. View Source